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what is the structure of Amonafide dihydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Amonafide dihydrochloride

CAS No.: 150091-68-2

Cat. No.: S548594

Chemical Structure and Identifiers

The table below summarizes the key chemical identifiers for Amonafide and its dihydrochloride salt.

Property Amonafide (Base Compound) Amonafide Dihydrochloride

CAS 69408-81-7 [1] [2] 150091-68-2 [3] [4]

Number

Molecular CisH17N302 [1] C16H19CI2N302 [3] [4]

Formula

Molecular 283.33 g/mol [1] [2] 356.25 g/mol [4]

Weight

IUPAC 5-amino-2-[2-(dimethylamino)ethyl]-1H- 5-amino-2-[2-(dimethylamino)ethyl]-1H-

Name benzo[delisoquinoline-1,3(2H)-dione [1] benzo[delisoquinoline-1,3(2H)-dione
dihydrochloride [3]

SMILES CN(C)CCN1C(=0)c2ccce3cc(N)eeec3c2C1=0 CN(C)CCN1C(=0)c2cccec3ec(N)cee3c2C1=0.Cl.Cl

[1] [4]
InChl Key  UPALIKSFLSVKIS-UHFFFAOYSA-N [1] AEMLYYQEBPJIEO-UHFFFAOYSA-N [4]

Structural Depiction: The core structure consists of a 1,8-naphthalimide moiety linked to a 2-

(dimethylamino)ethyl group at the imide nitrogen [1]. The dihydrochloride salt forms when two hydrochloric acid
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molecules protonate the basic tertiary amine and the primary aromatic amine groups on the naphthalimide ring

system.

Amonafide

forms

Base Structure Dihydrochloride Salt

Click to download full resolution via product page

Diagram of Amonafide dihydrochloride structural components, highlighting the naphthalimide core and protonated

amine groups.

Physicochemical Properties

The following table lists key physicochemical properties of the Amonafide base compound.

Property Value |/ Description
Appearance Yellow to dark yellow solid [1]
Melting Point 162 - 164 °C [1]

Predicted Boiling Point

Predicted Density

Predicted pKa

Solubility

Storage

500.2 + 35.0 °C [1]

1.306 + 0.06 g/cm?3 [1]

8.83 £ 0.28 [1]

Soluble in DMSO (57 mg/mL) and Methanol; Insoluble in Water [1] [2]

Keep in a dark place, sealed in dry conditions at 2-8°C [1]
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Mechanism of Action and Biological Profile

¢ Primary Mechanism: Amonafide is a topoisomerase Il (Topo Il) inhibitor and DNA intercalator [5] [6] [2]. It
induces protein-associated DNA strand breaks by interfering with the DNA breakage-reunion activity of Topo
I, ultimately leading to apoptosis [2].

¢ Cellular Effects: Beyond its primary mechanism, research indicates Amonafide can induce reactive oxygen
species (ROS) generation and autophagic cell death in certain contexts [5] [7].

¢ Key Characteristic: It is notably unaffected by P-glycoprotein-mediated efflux, a common mechanism of
multidrug resistance, unlike other Topo Il inhibitors like doxorubicin or etoposide [2].

Research and Clinical Development

¢ Clinical Status: Amonafide has been evaluated in multiple Phase 2 and Phase 3 clinical trials for cancers
including Acute Myeloid Leukemia and solid tumors [2]. However, its development has been challenged by
dose-limiting toxicities, such as myelosuppression and central neurotoxicity, which have limited its clinical
application [5] [8].

e Current Research Focus: To overcome these limitations, current research is heavily focused on prodrug
strategies. A 2024 study developed a novel dual-enzyme responsive prodrug (AcKLP) for glioblastoma
treatment [5].

o Design: The prodrug remains inactive until sequentially activated by two enzymes (HDAC and CTSL)
overexpressed in glioblastoma cells [5].

o Outcome: This approach demonstrated high selectivity with an ICso >100 uM in normal cells (HUVEC)
vs. ~2.3 UM in glioblastoma (U87) cells, significantly reducing off-target toxicity [5].

e Emerging Applications: A 2025 study identified Amonafide as a novel geroprotector in a C. elegans model,
where it extended healthspan and lifespan by activating mitochondrial and other cellular defense pathways.
This suggests potential for application in age-related diseases like Parkinson's [9].

Experimental Protocols for Cytotoxicity Assessment

The MTT assay is a standard method for evaluating the cytotoxicity and antiproliferative activity of Amonafide and

its derivatives. Below is a generalized protocol based on cited research [2] [8].
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Key Parameters

Plate cells in 96-well plates

Cell Density: 2.5 x 103 cells/well

Compound Solvent: DMSO Incubation Time: 72h

;

Incubate for 24h

\ 4

Add serial dilutions of Amonafide

A
Incubate for 72h

A
Add MTT reagent

A
Incubate for 4h

\ 4

Dissolve formazan crystals with DMSO

4

Measure absorbance at 570nm

\ 4
Calculate IC50 values
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Workflow for MTT assay to evaluate Amonafide cytotoxicity, showing key steps and parameters.

Key Considerations for Research Use

¢ Solubility and Storage: For in vitro work, prepare a stock solution in DMSO and store aliquots as
recommended. The compound is light-sensitive [1] [2].

¢ Cytotoxicity Range: The ICso values of Amonafide are cell line-dependent. Consult literature for specific
models, as values can range from low micromolar to over 25 uM [6].

e Safety: Amonafide is for research use only and is a controlled substance in some territories [6]. It must be
handled with appropriate precautions in a laboratory setting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Amonafide CAS#: 69408-81-7 [amp.chemicalbook.com]

2. Amonafide | Topoisomerase inhibitor | Mechanism [selleckchem.com]

3. Amonafide dihydrochloride | C16H19CI2N302 [chemspider.com]

4. Compound Amonafide dihydrochloride [chemdiv.com]

5. An enzyme-responsive double-locked amonafide prodrug for ... [pmc.ncbi.nim.nih.gov]
6. Amonafide (AS1413) | Topoisomerase Inhibitor [medchemexpress.com]

7. Synthesis and biological evaluation of novel alkylated ... [sciencedirect.com]

8. Synthesis and Biological Evaluation of Novel Aromatic ... [mdpi.com]

9. Topoisomerase inhibitor amonafide enhances defense ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [what is the structure of Amonafide dihydrochloride]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548594#what-is-the-structure-of-

amonafide-dihydrochloride]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s548594?utm_src=pdf-body-img
https://amp.chemicalbook.com/ProductChemicalPropertiesCB31011071_EN.htm
https://www.selleckchem.com/products/Amonafide.html
https://www.medchemexpress.com/amonafide.html?srsltid=AfmBOoolDpb3xIdZhaYFuQmXzbqFC3ZWVjys0uobRE8kld8B94WwBb3r
https://www.medchemexpress.com/amonafide.html?srsltid=AfmBOoolDpb3xIdZhaYFuQmXzbqFC3ZWVjys0uobRE8kld8B94WwBb3r
https://www.smolecule.com/products/s548594?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB31011071_EN.htm
https://www.selleckchem.com/products/Amonafide.html
https://www.chemspider.com/Chemical-Structure.154864.html
https://www.chemdiv.com/catalog/inhibitors/compound-CE05-4101/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11528907/
https://www.medchemexpress.com/amonafide.html?srsltid=AfmBOoolDpb3xIdZhaYFuQmXzbqFC3ZWVjys0uobRE8kld8B94WwBb3r
https://www.sciencedirect.com/science/article/abs/pii/S0223523417308711
https://www.mdpi.com/1420-3049/21/12/1637
https://pmc.ncbi.nlm.nih.gov/articles/PMC12181488/
https://www.smolecule.com/products/b548594#what-is-the-structure-of-amonafide-dihydrochloride
https://www.smolecule.com/products/b548594#what-is-the-structure-of-amonafide-dihydrochloride
https://www.smolecule.com/products/b548594#what-is-the-structure-of-amonafide-dihydrochloride
https://www.smolecule.com/products/s548594?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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